Cas no 920162-83-0 (N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide)

• Product Name: N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide
• CAS No: 920162-83-0
• MF: C₁₄H₁₀ClF₂N₃O₂
• MW: 325.697908878326
• CID: 5495908
• Update Time: 2025-05-30

N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloropyridin-2-yl)-N-[(2,6-difluorophenyl)methyl]oxamide
• N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide

• Inchi： 1S/C14H10ClF2N3O2/c15-8-4-5-12(18-6-8)20-14(22)13(21)19-7-9-10(16)2-1-3-11(9)17/h1-6H,7H2,(H,19,21)(H,18,20,22)
• InChI Key： KFFNJUZXDFSZKA-UHFFFAOYSA-N
• SMILES： C(NCC1=C(F)C=CC=C1F)(=O)C(NC1=NC=C(Cl)C=C1)=O

Additional information on N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide

Comprehensive Overview of N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide (CAS No. 920162-83-0)

N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide (CAS No. 920162-83-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This diamide derivative is characterized by its unique molecular structure, which combines a 5-chloropyridin-2-yl moiety with a 2,6-difluorophenyl group, linked via a methylethanediamide bridge. The compound's structural complexity and functional groups make it a subject of interest for researchers exploring novel applications in crop protection and medicinal chemistry.

In recent years, the demand for highly selective agrochemicals and target-specific pharmaceuticals has surged, driven by the need for sustainable and efficient solutions. N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide aligns with these trends due to its potential as a bioactive intermediate. Researchers are particularly intrigued by its possible role in modulating specific biological pathways, which could lead to breakthroughs in pest control or disease management. The compound's CAS No. 920162-83-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide involves multi-step organic reactions, including condensation and amidation processes. Its chloropyridine and difluorophenyl components contribute to its stability and reactivity, making it a versatile building block for further chemical modifications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring high purity and consistency for research purposes.

One of the most discussed topics in relation to CAS No. 920162-83-0 is its potential environmental impact. With increasing global focus on green chemistry and eco-friendly formulations, researchers are evaluating the compound's biodegradability and toxicity profile. Preliminary studies suggest that its structural design may offer advantages in reducing non-target effects, a critical consideration for modern agrochemical development. This aligns with the broader industry shift toward sustainable agriculture and reduced chemical footprints.

In the pharmaceutical sector, N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide is being explored for its potential as a small-molecule modulator. Its ability to interact with specific enzymes or receptors has sparked interest in drug discovery programs targeting chronic diseases and metabolic disorders. The compound's lipophilicity and molecular weight fall within the desirable range for drug candidates, further enhancing its appeal to medicinal chemists.

From a commercial perspective, CAS No. 920162-83-0 is often listed in chemical catalogs as a research-grade material, with suppliers emphasizing its high purity and suitability for laboratory-scale applications. The compound's niche status means it is typically produced in small batches, catering to the needs of academic and industrial researchers. Pricing and availability trends indicate a steady demand, particularly from institutions focused on innovative crop solutions and next-generation therapeutics.

Looking ahead, the future of N'-(5-chloropyridin-2-yl)-N-(2,6-difluorophenyl)methylethanediamide appears promising, with ongoing studies likely to uncover new applications. Its dual relevance to agrochemical and pharmaceutical fields positions it as a compound of cross-disciplinary interest. As research methodologies advance, particularly in computational chemistry and high-throughput screening, the full potential of this diamide derivative may soon be realized, offering solutions to some of today's most pressing challenges in science and industry.